![molecular formula C9H14N4O B133579 5-Methoxy-4-(piperazin-1-yl)pyrimidine CAS No. 141071-86-5](/img/structure/B133579.png)
5-Methoxy-4-(piperazin-1-yl)pyrimidine
Overview
Description
“5-Methoxy-4-(piperazin-1-yl)pyrimidine” is a synthetic compound that belongs to the class of pyrimidine derivatives . It has a molecular formula of C9H14N4O and a molecular weight of 194.23 g/mol .
Molecular Structure Analysis
The molecular structure of “5-Methoxy-4-(piperazin-1-yl)pyrimidine” consists of a pyrimidine ring substituted with a methoxy group at the 5th position and a piperazine ring at the 4th position .Physical And Chemical Properties Analysis
“5-Methoxy-4-(piperazin-1-yl)pyrimidine” is a white crystalline powder. It is insoluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide. It has a melting point of 60-64 °C and a predicted boiling point of 368.6±37.0 °C . The predicted density is 1.154±0.06 g/cm3 .Scientific Research Applications
Acetylcholinesterase Inhibition for Alzheimer’s Disease (AD) Treatment
- Application : MPP derivatives have been designed and synthesized as acetylcholinesterase inhibitors (AChEIs) for AD treatment. AChEIs enhance ACh levels by inhibiting acetylcholinesterase, which hydrolyzes ACh in the brain. Compound 6g, in particular, exhibited potent inhibitory activity against AChE, making it a potential lead compound for AD drug development .
Selective Activation of 5-HT1A Receptors
- Application : Researchers use MPP to study the physiological effects of serotonin and its signaling pathways. Its ability to specifically target the 5-HT1A receptor makes it valuable in pharmacology and neuroscience experiments.
Antibacterial Activity via Oxidoreductase Inhibition
- Application : Docking simulations revealed that certain piperazine chrome-2-one derivatives effectively inhibit oxidoreductase enzymes. These compounds stabilize enzyme-inhibitor complexes through hydrophobic interactions, potentially offering antibacterial effects .
Targeting Poly (ADP-Ribose) Polymerase (PARP) in Breast Cancer Cells
- Application : Novel MPP derivatives have been developed to target PARP in human breast cancer cells. These compounds may have implications for cancer therapy .
Mechanism of Action
Target of Action
Related compounds such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives have been designed and synthesized as acetylcholinesterase inhibitors (acheis) for the treatment of alzheimer’s disease . Acetylcholinesterase (AChE) is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain, playing an important role in learning and memory .
Mode of Action
Related compounds have shown to inhibit ache, thereby increasing the level of ach in the brain, which can enhance cognition functions .
Biochemical Pathways
Related compounds have shown to affect the cholinergic neurotransmission by inhibiting ache, thereby modulating acetylcholine and enhancing cognition functions .
properties
IUPAC Name |
5-methoxy-4-piperazin-1-ylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c1-14-8-6-11-7-12-9(8)13-4-2-10-3-5-13/h6-7,10H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDMFVGRBITWGLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CN=C1N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60439574 | |
Record name | 5-Methoxy-4-(piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60439574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-4-(piperazin-1-yl)pyrimidine | |
CAS RN |
141071-86-5 | |
Record name | 5-Methoxy-4-(piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60439574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.